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Compound of Interest

Compound Name: 4-Methylbenzoyl chloride

Cat. No.: B148629

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other critical physicochemical properties of 4-Methylbenzoyl chloride. Detailed
experimental protocols for its synthesis and characterization are included, alongside
spectroscopic data presented for easy reference. This document is intended to serve as a
valuable resource for professionals in research and development.

Molecular Structure and Properties

4-Methylbenzoyl chloride, also commonly known as p-toluoyl chloride, is an acyl chloride
derivative of toluene. Its structure features a benzoyl chloride group with a methyl group
substituent at the para (4) position of the benzene ring.

Molecular Identifiers and Weight

The following table summarizes the key identifiers and molecular properties of 4-
Methylbenzoyl chloride.
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Property Value

IUPAC Name 4-methylbenzoyl chloride[1]

Synonyms p-Toluoy! chloride, 4-Toluoyl chloride, p-
Methylbenzoyl chloride

CAS Number 874-60-2[2]

Molecular Formula CsH7CIO[2]

Molecular Weight 154.59 g/mol

SMILES Cclccce(ccl)C(=0)CI[1]

InChl Key NQUVCRCCRXRJICK-UHFFFAOYSA-N[3][4][5]

Physicochemical Properties

This table outlines the key physical and chemical properties of 4-Methylbenzoyl chloride.

Property Value

Appearance Clear, colorless to slightly brownish liquid[6]
Odor Pungent

Density 1.169 g/mL at 25 °C

Melting Point -4 to -2 °C[6]

Boiling Point 225-227 °C[6]

Refractive Index

n20/D 1.553[6]

Vapor Pressure

0.55 mmHg at 20 °C[6]

Solubility

Reacts with water and alcohol[6]

Spectroscopic Data

The following tables summarize the key spectroscopic data for the characterization of 4-

Methylbenzoyl chloride.
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'H NMR Spectroscopy

Chemical Shift (ppm) Multiplicity Assighment

7.962 Doublet Aromatic Protons (ortho)
7.277 Doublet Aromatic Protons (meta)
2.425 Singlet Methyl Protons (-CHs)

Solvent: CDCls, Frequency: 89.56 MHz[3]

13C NMR Spectroscopy

Chemical Shift (ppm) Assignment

168.0 Carbonyl Carbon (C=0)

146.0 Aromatic Carbon (para, C-CHs)
131.0 Aromatic Carbon (ipso, C-COCI)
130.0 Aromatic Carbons (ortho, CH)
129.5 Aromatic Carbons (meta, CH)
21.8 Methyl Carbon (-CHs)

Note: These are typical chemical shifts for p-substituted benzoyl chlorides and may vary slightly
based on experimental conditions.

Infrared (IR) Spectroscopy

Wavenumber (cm~12) Assignment

~3100-3000 Aromatic C-H Stretch[7]
~2960-2850 Aliphatic C-H Stretch[8]
~1770 C=0 Stretch (Acyl Chloride)
~1600-1400 Aromatic C=C Stretch[7]
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Mass Spectrometry (MS)

m/z Interpretation

154 Molecular lon [M]*

119 [M-CI]* (Base Peak)[1]
91 [C7H7]* (Tropylium ion)[1]
65 [CsHs]*[1]

Experimental Protocols
Synthesis of 4-Methylbenzoyl Chloride

This protocol details the synthesis of 4-Methylbenzoyl chloride from p-toluic acid and thionyl
chloride.

Materials:

p-Toluic acid

e Thionyl chloride (SOCI2)
e Dry toluene (solvent)

e Round-bottom flask

» Reflux condenser

e Heating mantle

Distillation apparatus
Procedure:
e In a dry round-bottom flask, add p-toluic acid.

» Add an excess of thionyl chloride (typically 2-3 equivalents).
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e Add a catalytic amount of N,N-dimethylformamide (DMF) if desired to accelerate the
reaction.

o Attach a reflux condenser and heat the mixture gently under reflux. The reaction progress
can be monitored by the cessation of gas evolution (HCI and SO2).

 After the reaction is complete, remove the excess thionyl chloride by distillation.

e The crude 4-Methylbenzoyl chloride can be purified by fractional distillation under reduced
pressure.

'H and **C NMR Spectroscopy

Instrumentation:
 NMR Spectrometer (e.g., 300 MHz or higher)
Procedure:

o Prepare a sample by dissolving a small amount of 4-Methylbenzoyl chloride in a
deuterated solvent (e.g., CDCI3) in an NMR tube.

e Acquire the H NMR spectrum.
e Acquire the 3C NMR spectrum with proton decoupling.

e Process the spectra, including Fourier transformation, phase correction, and baseline
correction.

o Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,
TMS).

Infrared (IR) Spectroscopy

Instrumentation:
o FTIR Spectrometer with a liquid sample cell (e.g., NaCl plates) or an ATR accessory.

Procedure (Neat Liquid Sample):
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Place a drop of 4-Methylbenzoyl chloride onto a clean, dry salt plate.

Place a second salt plate on top to create a thin film of the liquid.

Mount the plates in the spectrometer's sample holder.

Acquire the IR spectrum over the desired range (e.g., 4000-400 cm™1).

Perform a background scan with the empty salt plates for correction.

Mass Spectrometry (MS)

Instrumentation:
e Mass Spectrometer with an appropriate ionization source (e.g., Electron lonization - El).
Procedure (Electron lonization):

 Introduce a small amount of the sample into the ion source of the mass spectrometer, often
via a direct insertion probe or after separation by gas chromatography (GC-MS).

o The sample is vaporized and then bombarded with a beam of high-energy electrons, causing
ionization and fragmentation.

e The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

» Adetector records the abundance of each ion, generating a mass spectrum.

Visualizations
Molecular Structure of 4-Methylbenzoyl Chloride

Synthesis of 4-Methylbenzoyl Chloride

SOCIz (Thionyl Chloride)

p-Toluic Acid

4-Methylbenzoyl Chloride

SEEEY SO + HCl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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